Cas no 1823557-20-5 (6-Quinoxalinecarboxylic acid, decahydro-3-oxo-)

• Product Name: 6-Quinoxalinecarboxylic acid, decahydro-3-oxo-
• CAS No: 1823557-20-5
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• MDL: MFCD28159835
• CID: 5220926
• PubChem ID: 130141225
• Update Time: 2025-06-23

6-Quinoxalinecarboxylic acid, decahydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 6-Quinoxalinecarboxylic acid, decahydro-3-oxo-

• MDL： MFCD28159835
• Inchi： 1S/C9H14N2O3/c12-8-4-10-6-2-1-5(9(13)14)3-7(6)11-8/h5-7,10H,1-4H2,(H,11,12)(H,13,14)
• InChI Key： IFUDUJSGCGNUKY-UHFFFAOYSA-N
• SMILES： N1C2C(CC(C(O)=O)CC2)NC(=O)C1

Additional information on 6-Quinoxalinecarboxylic acid, decahydro-3-oxo-

Introduction to 6-Quinoxalinecarboxylic acid, decahydro-3-oxo (CAS No. 1823557-20-5)

6-Quinoxalinecarboxylic acid, decahydro-3-oxo, identified by its Chemical Abstracts Service (CAS) number 1823557-20-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule belongs to the quinoxaline class, a structural motif renowned for its diverse biological activities and utility in medicinal chemistry. The presence of a decahydro framework and a 3-oxo substituent introduces unique electronic and steric properties, making this compound a valuable scaffold for the development of novel therapeutic agents.

The decahydro moiety in the name suggests a saturated ring system, which can influence the compound's solubility, metabolic stability, and interactions with biological targets. In contrast, the 3-oxo group introduces a polar functional handle, enabling further derivatization through condensation, esterification, or oxidation reactions. These structural features make 6-Quinoxalinecarboxylic acid, decahydro-3-oxo a versatile intermediate in synthetic chemistry, particularly for constructing more complex molecules with tailored pharmacological profiles.

Recent advancements in drug discovery have highlighted the importance of quinoxaline derivatives in addressing various therapeutic challenges. Studies have demonstrated that modifications within the quinoxaline core can modulate binding affinity and selectivity for biological receptors. For instance, derivatives of 6-Quinoxalinecarboxylic acid, decahydro-3-oxo have been explored for their potential in inhibiting enzymes involved in inflammatory pathways and cancer metabolism. The decahydro substitution further enhances the compound's pharmacokinetic properties by reducing lipophilicity while maintaining sufficient bioavailability.

The 3-oxo group serves as a critical site for chemical manipulation, allowing researchers to introduce additional functional groups that can improve drug-like properties such as solubility and metabolic stability. For example, esterification of the carboxylic acid moiety can yield more hydrophobic derivatives suitable for oral administration. Additionally, the presence of a hydrogen bond acceptor in the form of the 3-oxo group can enhance binding interactions with protein targets, increasing therapeutic efficacy.

In academic research circles, 6-Quinoxalinecarboxylic acid, decahydro-3-oxo has been employed as a building block for synthesizing more complex scaffolds. Its unique structural features make it an attractive candidate for exploring structure-activity relationships (SAR) in medicinal chemistry. Researchers have leveraged its reactivity to develop novel inhibitors targeting bacterial enzymes and kinases associated with antibiotic resistance. The decahydro substitution also contributes to reduced toxicity profiles compared to unsubstituted quinoxalines, aligning with modern pharmacological goals.

The compound's synthetic accessibility is another key advantage. Modern synthetic methodologies have enabled efficient preparation of 6-Quinoxalinecarboxylic acid, decahydro-3-oxo through multi-step sequences involving cyclization reactions and functional group interconversions. Advances in catalytic processes have further streamlined these synthetic routes, reducing reaction times and improving yields. Such improvements are crucial for scaling up production and facilitating preclinical studies.

From a computational chemistry perspective, molecular modeling studies on 6-Quinoxalinecarboxylic acid, decahydro-3-oxo have provided insights into its interactions with biological targets. These studies often reveal key binding pockets and hydrogen bonding networks that can be exploited to optimize drug design. The decahydro framework contributes to favorable van der Waals interactions with protein surfaces, while the 3-oxo group forms critical hydrogen bonds with polar residues in active sites.

The pharmaceutical industry has taken note of these findings, leading to increased interest in 6-Quinoxalinecarboxylic acid, decahydro-3-oxo as a lead compound or intermediate. Several companies are currently evaluating its potential in early-stage drug development programs targeting neurological disorders and metabolic diseases. The compound's unique combination of structural features—saturated rings for metabolic stability and an oxidized functional group for bioactivity—makes it an appealing candidate for further exploration.

In conclusion,6-Quinoxalinecarboxylic acid, decahydro-, 3 oxo is a promising molecule with significant potential in pharmaceutical research and drug development. Its structural versatility allows for diverse chemical modifications while maintaining favorable pharmacokinetic properties. Ongoing studies continue to uncover new applications for this compound across multiple therapeutic areas, reinforcing its importance as a key intermediate in modern medicinal chemistry.